Cas no 2229339-34-6 (tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate
• CAS No: 2229339-34-6
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6155429
• PubChem ID: 165648781
• Update Time: 2025-10-29

tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate
• 2229339-34-6
• EN300-1890278
• tert-butyl N-{2-[1-(aminomethyl)cyclopropyl]-5-methoxyphenyl}carbamate

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(19)18-13-9-11(20-4)5-6-12(13)16(10-17)7-8-16/h5-6,9H,7-8,10,17H2,1-4H3,(H,18,19)
• InChI Key： ZLJXNRMHDJJMHC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(CN)CC1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate

Introduction to tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate (CAS No. 2229339-34-6)

tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate, with the CAS number 2229339-34-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring. The presence of the methoxy group and the aminomethyl-cyclopropyl substituent imparts specific chemical and biological properties that make this compound a valuable candidate for various pharmaceutical applications.

Recent research has highlighted the potential of tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate in modulating key biological pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain enzymes involved in inflammatory responses, making it a promising lead for the development of anti-inflammatory drugs. Additionally, its ability to cross the blood-brain barrier has been investigated, suggesting potential applications in neurodegenerative diseases.

In the context of drug discovery and development, tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate has been evaluated for its pharmacokinetic and pharmacodynamic properties. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating its suitability for further clinical evaluation. The compound's low toxicity and high selectivity for target enzymes are additional advantages that enhance its therapeutic potential.

The synthesis of tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate involves several well-established chemical reactions. The key steps include the formation of the tert-butyl carbamate intermediate, followed by the introduction of the substituted phenyl ring through a coupling reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its use in both research and industrial settings.

Beyond its direct therapeutic applications, tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate serves as an important tool in chemical biology. Its unique structure allows researchers to probe specific biological processes and validate potential drug targets. For example, it has been used in high-throughput screening assays to identify novel compounds with similar biological activities.

In conclusion, tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-methoxyphenyl}carbamate (CAS No. 2229339-34-6) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and application in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.